Heptyl hexanoate

Specification

• CAS No.: 6976-72-3
• Molecular Formula: C13H26O2
• Molecular Weight: 214.34 g/mol
• IUPAC Name: heptyl hexanoate
• Standard InChI: InChI=1S/C13H26O2/c1-3-5-7-8-10-12-15-13(14)11-9-6-4-2/h3-12H2,1-2H3
• Standard InChI Key: QEKCBKVWQYEUGY-UHFFFAOYSA-N
• SMILES: CCCCCCCOC(=O)CCCCC
• Canonical SMILES: CCCCCCCOC(=O)CCCCC
• Boiling Point: 261.0 °C
• Melting Point: -34.4 °C

Introduction

Chemical Identity and Structure

Basic Information

Heptyl hexanoate is an ester formed from hexanoic acid and heptyl alcohol. The compound has a molecular formula of C₁₃H₂₆O₂ and a molecular weight of 214.34 g/mol. It is also known by several synonyms including:

• n-Heptyl hexanoate

• Hexanoic acid, heptyl ester

• Hexanoic acid, heptylester

The compound is registered with CAS number 6976-72-3, which serves as its unique identifier in chemical databases.

Structural Characteristics

Heptyl hexanoate consists of a hexanoyl group bonded to a heptyl group through an ester linkage. The structural representation can be expressed using various chemical notations:

Identifier Type	Value
IUPAC Name	heptyl hexanoate
InChI	InChI=1S/C13H26O2/c1-3-5-7-8-10-12-15-13(14)11-9-6-4-2/h3-12H2,1-2H3
InChIKey	QEKCBKVWQYEUGY-UHFFFAOYSA-N
SMILES	CCCCCCCOC(=O)CCCCC

Table 1: Chemical identifiers for heptyl hexanoate

Physical and Chemical Properties

The physical and chemical properties of heptyl hexanoate determine its behavior in various applications and its interaction with other substances. Key properties include:

Property	Value	Source
Molecular Weight	214.34 g/mol	PubChem
XLogP3-AA	4.9	PubChem
Hydrogen Bond Donor Count	0	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	11	PubChem
Exact Mass	214.193280068 Da	PubChem

Table 2: Physical and chemical properties of heptyl hexanoate

The relatively high XLogP3-AA value of 4.9 indicates that heptyl hexanoate is a lipophilic compound with low water solubility. The absence of hydrogen bond donors and the presence of two hydrogen bond acceptors influence its intermolecular interactions. The compound's 11 rotatable bonds suggest significant conformational flexibility, which may affect its physical properties and interactions with biological receptors.

Applications and Uses

Flavoring Agent

According to the PubChem database, heptyl hexanoate is classified under "Food additives -> Flavoring Agents" in the EPA CPDat Chemical and Product Categories. This classification indicates its primary commercial application as a food flavoring agent. As an ester, it likely contributes fruity or floral notes to flavor compositions.